molecular formula C10H11FN2 B15268326 1-(5-Fluoro-1H-indol-3-YL)ethan-1-amine

1-(5-Fluoro-1H-indol-3-YL)ethan-1-amine

Cat. No.: B15268326
M. Wt: 178.21 g/mol
InChI Key: OWPBOXGKPIQABC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(5-Fluoro-1H-indol-3-yl)ethan-1-amine is a substituted indole derivative characterized by a fluorine atom at the 5-position of the indole ring and an ethanamine group at the 3-position. Its molecular formula is C₁₀H₁₁FN₂, with a molecular weight of 178.21 g/mol.

Properties

Molecular Formula

C10H11FN2

Molecular Weight

178.21 g/mol

IUPAC Name

1-(5-fluoro-1H-indol-3-yl)ethanamine

InChI

InChI=1S/C10H11FN2/c1-6(12)9-5-13-10-3-2-7(11)4-8(9)10/h2-6,13H,12H2,1H3

InChI Key

OWPBOXGKPIQABC-UHFFFAOYSA-N

Canonical SMILES

CC(C1=CNC2=C1C=C(C=C2)F)N

Origin of Product

United States

Preparation Methods

The synthesis of 1-(5-Fluoro-1H-indol-3-YL)ethan-1-amine typically involves the following steps:

Industrial production methods may involve optimizing these reaction conditions to achieve higher yields and purity. The use of continuous flow reactors and advanced purification techniques can further enhance the efficiency of the production process.

Chemical Reactions Analysis

1-(5-Fluoro-1H-indol-3-YL)ethan-1-amine undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized using reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃), leading to the formation of corresponding oxidized products.

    Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄).

    Substitution: The fluorine atom in the indole ring can be substituted with other functional groups using nucleophilic substitution reactions.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield indole-3-carboxylic acid derivatives, while reduction can produce various amine derivatives.

Mechanism of Action

The mechanism of action of 1-(5-Fluoro-1H-indol-3-YL)ethan-1-amine involves its interaction with specific molecular targets and pathways:

Comparison with Similar Compounds

Positional Isomers

  • 2-(5-Fluoro-1H-indol-1-yl)ethan-1-amine Structure: Fluoro substituent at the 1-position of indole. Molecular Formula: C₁₀H₁₁FN₂ (same as target compound). Key Difference: The ethanamine group is attached to the indole’s 1-position instead of the 3-position.

Halogen-Substituted Analogues

  • 2-(5-Chloro-7-fluoro-1H-indol-3-yl)ethan-1-amine
    • Structure : Chlorine at 5-position, fluorine at 7-position.
    • Molecular Formula : C₁₀H₁₀ClFN₂.
    • Molecular Weight : 212.65 g/mol.
    • Key Differences : Increased molecular weight and lipophilicity due to chlorine. Dual halogenation may enhance receptor binding selectivity or metabolic stability .
  • 2-(5,6-Difluoro-1H-indol-3-yl)ethan-1-amine hydrochloride Structure: Fluorine at 5- and 6-positions. Molecular Formula: C₁₀H₁₁ClF₂N₂. Molecular Weight: 232.66 g/mol.

Functional Group Modifications

  • 1-(5-Fluoro-1H-indol-3-yl)propan-2-amine (PAL-544) Structure: Propylamine chain (propan-2-amine) instead of ethanamine. Key Differences: Increased chain length enhances flexibility and may improve binding to monoamine transporters. PAL-544 exhibits dopamine/norepinephrine release selectivity in preclinical models .
  • 1-(3-Chlorophenyl)-3-[2-(5-fluoro-1H-indol-3-yl)ethyl]urea Structure: Urea moiety linked via ethyl group to indole. The ethyl spacer increases conformational flexibility .

Substitutent Variants

  • 5-Methoxytryptamine (2-(5-Methoxy-1H-indol-3-yl)ethan-1-amine)
    • Structure : Methoxy group at 5-position instead of fluorine.
    • Molecular Formula : C₁₁H₁₄N₂O.
    • Key Differences : Methoxy’s electron-donating nature increases indole ring electron density, enhancing serotonin receptor (5-HT) affinity. This compound is a well-characterized 5-HT agonist .

Data Table: Structural and Functional Comparisons

Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituents Biological Activity/Notes Reference
1-(5-Fluoro-1H-indol-3-yl)ethan-1-amine C₁₀H₁₁FN₂ 178.21 5-F, 3-ethanamine Serotonin analog, preclinical studies
2-(5-Fluoro-1H-indol-1-yl)ethan-1-amine C₁₀H₁₁FN₂ 178.21 1-ethanamine, 5-F Positional isomer, reduced 5-HT affinity
2-(5-Chloro-7-fluoro-1H-indol-3-yl)ethanamine C₁₀H₁₀ClFN₂ 212.65 5-Cl, 7-F, 3-ethanamine Enhanced lipophilicity, stability
PAL-544 (Propan-2-amine derivative) C₁₁H₁₃FN₂ 192.24 3-propan-2-amine, 5-F Dopamine/norepinephrine release
5-Methoxytryptamine C₁₁H₁₄N₂O 190.24 5-OCH₃, 3-ethanamine 5-HT receptor agonist
1-(3-Chlorophenyl)-3-[2-(5-fluoroindol-3-yl)ethyl]urea C₁₇H₁₅ClFN₃O 347.78 Urea, ethyl linker Kinase inhibition potential

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.